Cas no 2304635-55-8 ((1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid)
2304635-55-8 structure
Product Name:(1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid
CAS No:2304635-55-8
MF:C16H23BO3
MW:274.163025140762
CID:4780258
Update Time:2023-08-17
(1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid Chemical and Physical Properties
Names and Identifiers
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- (1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid
- 4,4,5,5-Tetramethyl-2-(1,3,4,5-tetrahydrobenzo[c]oxepin-8-yl)-1,3,2-dioxaborolane
-
- Inchi: 1S/C16H23BO3/c1-15(2)16(3,4)20-17(19-15)14-8-7-12-6-5-9-18-11-13(12)10-14/h7-8,10H,5-6,9,11H2,1-4H3
- InChI Key: NPYGBMMOIUGMAV-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC3CCCOCC=3C=2)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 340
- Topological Polar Surface Area: 27.7
(1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10937-5g |
(1,3,4,5-tetrahydrobenzo[c]oxepin-8-yl)boronic acid |
2304635-55-8 | 95% | 5g |
$2359 | 2023-09-07 |
(1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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